2-{[5-ethyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: 2-[(5-ethyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C20H20N6O2S2/c1-3-17-23-24-20(26(17)25-10-4-5-11-25)30-13-18(27)22-19-21-16(12-29-19)14-6-8-15(28-2)9-7-14/h4-12H,3,13H2,1-2H3,(H,21,22,27)
• InChI Key: PUUCVKFUCUYBJI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(N1N2C=CC=C2)SCC(=O)NC3=NC(=CS3)C4=CC=C(C=C4)OC
• Molecular Formula: C20H20N6O2S2
• Molecular Weight: 440.5 g/mol
• CAS No.: 896297-94-2

Description

2-{[5-ethyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetamide is a useful research compound. Its molecular formula is C20H20N6O2S2 and its molecular weight is 440.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Several studies have focused on the synthesis and structural elucidation of compounds with similar structures, aiming to explore their potential applications in scientific research. For instance, research by Fadda et al. (2017) described the synthesis of innovative heterocycles incorporating a thiadiazole moiety, which were assessed for their insecticidal activity against the cotton leafworm, Spodoptera littoralis. This study highlights the versatile precursor approach for synthesizing various heterocycles, such as pyrrole, pyridine, and thiazole derivatives (Fadda et al., 2017).

Antimicrobial and Antitumor Activities

Compounds with a similar chemical backbone have been evaluated for their antimicrobial and antitumor activities. For example, MahyavanshiJyotindra et al. (2011) synthesized N-(4-aryl amine)-2-{[4-phenyl-5- (pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives and screened them for in-vitro antibacterial, antifungal, and anti-tuberculosis activity. Their work underlines the pharmaceutical potential of such compounds due to their wide range of biological activities (MahyavanshiJyotindra et al., 2011).

Antioxidant Activity

Another aspect of scientific research applications of these compounds is their antioxidant activity. Chkirate et al. (2019) synthesized novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives, demonstrating significant antioxidant activity in vitro. This study provides insights into how such compounds can be utilized for their antioxidant properties, contributing to the development of new antioxidant agents (Chkirate et al., 2019).